Cas no 929339-05-9 (3-(7-methoxy-4-methyl-2-oxo-2H-chromen-6-yl)propanoic acid)

3-(7-Methoxy-4-methyl-2-oxo-2H-chromen-6-yl)propanoic acid is a coumarin derivative with potential applications in pharmaceutical and biochemical research. Its structure features a methoxy-substituted chromen-2-one core linked to a propanoic acid side chain, offering versatility for further functionalization. This compound is of interest due to its potential biological activity, particularly as an intermediate in synthesizing more complex molecules. The methoxy and methyl groups enhance its stability and solubility, while the carboxylic acid moiety allows for conjugation or salt formation. Its well-defined molecular architecture makes it suitable for studies in medicinal chemistry, including enzyme inhibition or fluorescence-based assays. The compound is typically characterized by HPLC, NMR, and mass spectrometry to ensure high purity.

3-(7-methoxy-4-methyl-2-oxo-2H-chromen-6-yl)propanoic acid structure

929339-05-9 structure

Product Name:3-(7-methoxy-4-methyl-2-oxo-2H-chromen-6-yl)propanoic acid

CAS No:929339-05-9

MF:C₁₄H₁₄O₅

MW:262.257964611053

MDL:MFCD09259073

CID:4665784

PubChem ID:24278918

Update Time:2025-05-23

3-(7-methoxy-4-methyl-2-oxo-2H-chromen-6-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

- 3-(7-Methoxy-4-methyl-2-oxo-2H-chromen-6-yl)propanoic acid
- 3-(7-methoxy-4-methyl-2-oxo-2H-chromen-6-yl)propanoic acid
- MDL： MFCD09259073
- Inchi： 1S/C14H14O5/c1-8-5-14(17)19-12-7-11(18-2)9(6-10(8)12)3-4-13(15)16/h5-7H,3-4H2,1-2H3,(H,15,16)
- InChI Key： CZBCOPIJHZLFLZ-UHFFFAOYSA-N
- SMILES： C1(=O)OC2=CC(OC)=C(CCC(O)=O)C=C2C(C)=C1

Computed Properties

Exact Mass: 262.08412354g/mol
Monoisotopic Mass: 262.08412354g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 401
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 72.8Å²

3-(7-methoxy-4-methyl-2-oxo-2H-chromen-6-yl)propanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M720448-25mg	3-(7-Methoxy-4-methyl-2-oxo-2H-chromen-6-yl)propanoic Acid	929339-05-9		25mg	$ 70.00	2022-06-03
TRC	M720448-50mg	3-(7-Methoxy-4-methyl-2-oxo-2H-chromen-6-yl)propanoic Acid	929339-05-9		50mg	$ 95.00	2022-06-03
TRC	M720448-250mg	3-(7-Methoxy-4-methyl-2-oxo-2H-chromen-6-yl)propanoic Acid	929339-05-9		250mg	$ 365.00	2022-06-03
Chemenu	CM482375-1g	3-(7-methoxy-4-methyl-2-oxo-2H-chromen-6-yl)propanoic acid	929339-05-9	95%+	1g	$425	2023-02-16
abcr	AB376616-1 g	3-(7-Methoxy-4-methyl-2-oxo-2H-chromen-6-yl)propanoic acid; .	929339-05-9		1 g	€829.00	2023-07-19
Enamine	EN300-238335-0.05g	3-(7-methoxy-4-methyl-2-oxo-2H-chromen-6-yl)propanoic acid	929339-05-9	95%	0.05g	$124.0	2024-06-19
Enamine	EN300-238335-0.1g	3-(7-methoxy-4-methyl-2-oxo-2H-chromen-6-yl)propanoic acid	929339-05-9	95%	0.1g	$185.0	2024-06-19
Enamine	EN300-238335-0.25g	3-(7-methoxy-4-methyl-2-oxo-2H-chromen-6-yl)propanoic acid	929339-05-9	95%	0.25g	$262.0	2024-06-19
Enamine	EN300-238335-0.5g	3-(7-methoxy-4-methyl-2-oxo-2H-chromen-6-yl)propanoic acid	929339-05-9	95%	0.5g	$415.0	2024-06-19
Enamine	EN300-238335-1.0g	3-(7-methoxy-4-methyl-2-oxo-2H-chromen-6-yl)propanoic acid	929339-05-9	95%	1.0g	$531.0	2024-06-19

3-(7-methoxy-4-methyl-2-oxo-2H-chromen-6-yl)propanoic acid Related Literature

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Additional information on 3-(7-methoxy-4-methyl-2-oxo-2H-chromen-6-yl)propanoic acid

3-(7-Methoxy-4-Methyl-2-Oxo-2H-Chromen-6-Yl)Propanoic Acid: A Comprehensive Overview

3-(7-Methoxy-4-Methyl-2-Oxo-2H-Chromen-6-Yl)Propanoic Acid, also known by its CAS number 929339-05-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of chromenes, which are aromatic heterocyclic compounds with a benzopyran structure. The presence of a propanoic acid group attached to the chromene ring introduces unique chemical properties and potential biological activities.

The structure of this compound is characterized by a chromenyl group substituted with methoxy and methyl groups at positions 7 and 4, respectively. The propanoic acid moiety is attached at position 6 of the chromene ring. This substitution pattern is critical in determining the compound's chemical reactivity and biological behavior. Recent studies have highlighted the importance of such structural features in modulating the compound's interactions with biological systems.

Research into the synthesis of 3-(7-Methoxy-4-Methyl-2-Oxo-2H-Chromen-6-Yl)Propanoic Acid has focused on optimizing synthetic pathways to enhance yield and purity. One notable approach involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times while maintaining high product quality. This method leverages the ability of microwaves to accelerate bond formation, particularly in reactions involving aromatic systems.

The biological activity of this compound has been extensively studied, with particular emphasis on its potential as a therapeutic agent. Recent findings suggest that it exhibits potent anti-inflammatory properties, making it a promising candidate for the development of novel anti-inflammatory drugs. Additionally, studies have demonstrated its ability to inhibit certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase and butyrylcholinesterase.

In terms of applications, 3-(7-Methoxy-4-Methyl-2-Oxo-2H-Chromen-6-Yl)Propanoic Acid has shown potential in the field of nutraceuticals due to its antioxidant properties. Its ability to scavenge free radicals makes it a valuable ingredient in functional foods and dietary supplements aimed at promoting overall health and wellness.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have provided insights into its binding affinity with various biological targets, further validating its potential as a lead compound for drug development.

In conclusion, 3-(7-Methoxy-4-Methyl-2-Oxo-2H-Chromen-6-Yl)Propanoic Acid, CAS No. 929339-05-9, represents a versatile compound with diverse applications in both pharmaceutical and nutraceutical industries. Its unique structure and promising biological activities make it an attractive subject for further research and development.